Cas no 1186193-95-2 (3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester)
1186193-95-2 structure
Product Name:3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester
CAS No:1186193-95-2
MF:C14H19F2NO6S2
MW:399.430568933487
CID:2134740
PubChem ID:58095328
Update Time:2025-04-21
3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester
- methyl 2,6-difluoro-3-(N-(propylsulfonyl)propylsulfonamido)benzoate
- methyl 2,6-difluoro-3-(N-(propylsulfonyl)(propylsulfonamido))benzoate
- METHYL-2,6-DIFLUORO-3-(N-(PROPYLSULFONYL)PROPYLSULFONAMIDO)BENZOATE
- FBFKEZIPKITEAW-UHFFFAOYSA-N
- SCHEMBL913476
- 1186193-95-2
- methyl 2,6-difluoro-3-(N-(propylsulfonyl)propylsulfonamido)-benzoate
- DA-24397
-
- Inchi: 1S/C14H19F2NO6S2/c1-4-8-24(19,20)17(25(21,22)9-5-2)11-7-6-10(15)12(13(11)16)14(18)23-3/h6-7H,4-5,8-9H2,1-3H3
- InChI Key: FBFKEZIPKITEAW-UHFFFAOYSA-N
- SMILES: S(CCC)(N(C1C=CC(=C(C(=O)OC)C=1F)F)S(CCC)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 399.06200
- Monoisotopic Mass: 399.06218600Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 114.58000
- LogP: 4.19900
3-[bis(propylsulfonyl)amino]-2,6-difluoroBenzoic acid methyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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